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Compound of Interest

Compound Name: 2,5-Dimethoxycinnamic acid
CAS No.: 38489-74-6
Cat. No.: B3425081
Get Quote
. J

CAS: 10538-51-9 Formula: C11H1204 Molecular Weight: 208.21 g/mol [1][2]

Executive Summary

2,5-Dimethoxycinnamic acid serves as a critical phenylpropanoid scaffold in organic
synthesis and medicinal chemistry. Distinguished by its electron-rich dimethoxy substitution
pattern, it functions as a primary intermediate in the production of vasodilators (e.g.,
Cinnepazide) and is investigated for its pleiotropic pharmacological effects, including anti-
inflammatory and anticoagulant activities. This guide details the thermodynamic rationale
behind its synthesis, rigorous purification protocols, and its application in modern drug
development pipelines.

Chemical Profile & Properties[1][3][4][5][6][7]1[8][9]
[10]
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Property Specification
Appearance Pale yellow to off-white crystalline powder
Melting Point 148-150 °C
- Soluble in ethanol, DMSO, DMF; sparingly
Solubility ]
soluble in water
pKa ~4.40 (Predicted)
LogP 1.80 (Octanol/Water)
Inert atmosphere, room temperature, protected
Storage

from light

Synthesis Module: Knoevenagel Condensation

The most robust route to 2,5-dimethoxycinnamic acid is the Knoevenagel condensation of
2,5-dimethoxybenzaldehyde with malonic acid. This pathway is preferred over the Perkin
reaction due to milder conditions and higher yields of the trans-isomer.

Reaction Mechanism

The reaction proceeds via a base-catalyzed nucleophilic attack of the malonic acid enolate on
the aldehyde carbonyl.

o Deprotonation: The organic base (Piperidine) deprotonates the active methylene of malonic
acid.

o Nucleophilic Attack: The resulting enolate attacks the carbonyl carbon of 2,5-
dimethoxybenzaldehyde.

o Dehydration: Elimination of water forms the

-unsaturated dicarboxylic acid intermediate.

o Decarboxylation: Thermal decarboxylation occurs spontaneously under reflux, driving the
equilibrium toward the stable trans-cinnamic acid product.
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Experimental Protocol

Reagents:

2,5-Dimethoxybenzaldehyde (1.0 eq)
Malonic Acid (1.2 eq)[3]

Pyridine (Solvent/Base)[4]

Piperidine (Catalytic amount)

HCI (3M, for precipitation)[4]

Workflow:

Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2,5-
dimethoxybenzaldehyde (e.g., 10g) and malonic acid (7.5g) in pyridine (20 mL).

Catalysis: Add catalytic piperidine (0.5 mL) to the mixture.

Reflux: Heat the reaction mixture to 90-100°C. Maintain reflux for 2—3 hours until COz2
evolution ceases (indicating completion of decarboxylation).

Quench: Cool the mixture to room temperature. Pour the solution into ice-cold water (100
mL).

Acidification: Slowly add 3M HCI with vigorous stirring until pH < 2. A voluminous white/pale-
yellow precipitate will form.[4]

Isolation: Filter the precipitate via vacuum filtration. Wash the filter cake with cold water (3 x
20 mL) to remove residual pyridine.

Purification: Recrystallize from hot Ethanol/Water (4:1).

o Note: Dissolve crude solid in boiling ethanol, then add hot water until turbidity appears.
Cool slowly to 4°C to maximize crystal size and purity.
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Synthesis Workflow Diagram
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Figure 1: Step-by-step synthetic workflow for the Knoevenagel condensation of 2,5-
dimethoxycinnamic acid.

Analytical Validation (Self-Validating System)

To ensure the integrity of the synthesized compound, the following spectral signatures must be
confirmed.

e 1H NMR (DMSO-de, 400 MHz):
o 0 12.30 ppm (s, 1H): Carboxylic acid proton (-COOH).
o & 7.80 ppm (d, J = 16.0 Hz, 1H): Vinyl proton (
-H), indicating trans geometry.
o 0 6.50 ppm (d, J = 16.0 Hz, 1H): Vinyl proton (
-H).

o 0 6.90-7.20 ppm (m, 3H): Aromatic protons (C3, C4, C6).

[¢]

0 3.75, 3.80 ppm (s, 6H): Two methoxy groups (-OCHs).
* IR Spectroscopy (KBr):

o 2500-3000 cm~*: Broad O-H stretch (carboxylic acid).

o 1680-1700 cm~1: C=0 stretch (conjugated acid).

o 1620 cm™1: C=C alkene stretch.

Pharmaceutical Applications & Biological Interface

2,5-Dimethoxycinnamic acid is not merely a passive intermediate; it possesses intrinsic
biological activity and serves as a precursor for vasoactive agents.[5]

Cinnepazide Synthesis
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The primary industrial application is the synthesis of Cinnepazide, a vasodilator used to treat
cerebral arteriosclerosis.

o Mechanism: The carboxylic acid moiety is activated (via acid chloride or mixed anhydride)
and coupled with a piperazine derivative.

 Significance: The 2,5-dimethoxy substitution pattern is essential for the specific receptor
binding affinity of the final drug.

Anti-Inflammatory & Anticoagulant Potential

Research indicates that methoxy-substituted cinnamic acids modulate the NF-kB signaling
pathway, reducing the expression of pro-inflammatory cytokines (TNF-a, IL-6). Additionally, the
compound exhibits inhibitory effects on platelet aggregation, likely through interference with
arachidonic acid metabolism.

Biological Pathway Diagram
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Figure 2: Dual utility of 2,5-Dimethoxycinnamic acid in pharmaceutical synthesis and direct
biological modulation.[2][4]

Safety & Handling

GHS Classification: Warning

e H315: Causes skin irritation.[6][7][8][9][10]
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e H319: Causes serious eye irritation.[6][7][8][9][10]

e H335: May cause respiratory irritation.[6][8]

Protocol:

e Handle in a fume hood to avoid inhalation of dust.

+ Wear nitrile gloves and safety goggles.

¢ In case of contact, rinse immediately with water for 15 minutes.[8][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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